Benzyloxycarbonylalanyl-alanine chloromethyl ketone

• Molecular Formula: C15H19ClN2O4
• Molecular Weight: 326.77 g/mol
• IUPAC Name: benzyl N-[(2S)-1-[[(2S)-4-chloro-3-oxobutan-2-yl]amino]-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C15H19ClN2O4/c1-10(13(19)8-16)17-14(20)11(2)18-15(21)22-9-12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,17,20)(H,18,21)/t10-,11-/m0/s1
• InChI Key: VRFYYHMAJJSYOD-QWRGUYRKSA-N
• Isomeric SMILES: C[C@@H](C(=O)CCl)NC(=O)[C@H](C)NC(=O)OCC1=CC=CC=C1
• Canonical SMILES: CC(C(=O)CCl)NC(=O)C(C)NC(=O)OCC1=CC=CC=C1
• CAS No.: 51166-66-6

Description

Benzyloxycarbonylalanyl-alanine chloromethyl ketone is a synthetic organic compound with the molecular formula C15H19ClN2O4 and a molecular weight of 326.775 g/mol . It is commonly used in biochemical research and has applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzyloxycarbonylalanyl-alanine chloromethyl ketone typically involves the protection of amino acids followed by chloromethylation. The process begins with the protection of the amino group of alanine using a benzyloxycarbonyl (Cbz) group. The protected alanine is then coupled with another alanine molecule to form a dipeptide.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to meet demand. These methods often involve optimized reaction conditions and the use of automated equipment to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

Benzyloxycarbonylalanyl-alanine chloromethyl ketone undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with other nucleophiles.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Chloromethylation: Chloromethyl methyl ether or chlorotrimethylsilane in the presence of a metallic chloride catalyst (e.g., FeCl3, ZnCl2, or SnCl4).

Hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide.

Major Products Formed

Substitution Reactions: Products depend on the nucleophile used.

Hydrolysis: Carboxylic acid and amine derivatives.

Scientific Research Applications

Benzyloxycarbonylalanyl-alanine chloromethyl ketone is widely used in scientific research, including:

Chemistry: As a reagent in peptide synthesis and modification.

Biology: Inhibitor studies for proteases and other enzymes.

Medicine: Research on enzyme inhibitors for therapeutic applications.

Industry: Used in the development of biochemical assays and diagnostic tools.

Mechanism of Action

The compound exerts its effects by inhibiting serine proteases through covalent modification of the active site. The chloromethyl ketone group reacts with the serine residue in the enzyme’s active site, leading to irreversible inhibition . This mechanism is crucial for studying enzyme function and developing inhibitors for therapeutic use .

Comparison with Similar Compounds

Similar Compounds

• Nα-tosyl-L-lysine chloromethyl ketone hydrochloride (TLCK) .
• Nα-p-tosyl-L-phenylalanine chloromethyl ketone (TPCK) .

Uniqueness

Benzyloxycarbonylalanyl-alanine chloromethyl ketone is unique due to its specific structure, which allows it to target particular enzymes with high specificity. This makes it a valuable tool in biochemical research and drug development .